Cas no 284462-79-9 (4-(3-aminophenoxy)pyridine-2-carboxamide)

4-(3-aminophenoxy)pyridine-2-carboxamide structure
284462-79-9 structure
Product Name:4-(3-aminophenoxy)pyridine-2-carboxamide
CAS No:284462-79-9
MF:C12H11N3O2
MW:229.234642267227
CID:1434752
PubChem ID:23137229
Update Time:2025-08-05

4-(3-aminophenoxy)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxamide, 4-(3-aminophenoxy)-
    • 4-(3-aminophenoxy)pyridine-2-carboxamide
    • MFCD08447090
    • AKOS005840121
    • 4-(3-Amino-phenoxy)-pyridine-2-carboxylic acid amide
    • 3-(2-carbamoyl-4-pyridyloxy)aniline
    • CS-0333365
    • NKLDTUNRTKHWKP-UHFFFAOYSA-N
    • 4-(3-aminophenoxy) pyridine-2-carboxamide
    • A1-02563
    • 284462-79-9
    • 4-(3-aminophenoxy)-2-pyridinecarboxamide
    • DB-212290
    • SCHEMBL177837
    • AB6090
    • 4-(3-Aminophenoxy)picolinamide
    • MDL: MFCD08447090
    • Inchi: 1S/C12H11N3O2/c13-8-2-1-3-9(6-8)17-10-4-5-15-11(7-10)12(14)16/h1-7H,13H2,(H2,14,16)
    • InChI Key: NKLDTUNRTKHWKP-UHFFFAOYSA-N
    • SMILES: O(C1C=CN=C(C(N)=O)C=1)C1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 229.08523
  • Monoisotopic Mass: 229.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 91.2Ų

Experimental Properties

  • PSA: 91.23

4-(3-aminophenoxy)pyridine-2-carboxamide Pricemore >>

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abcr
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